Cas no 2228798-58-9 (2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol
• CAS No: 2228798-58-9
• MF: C₁₀H₁₀F₄O₃
• MW: 254.178217411041
• CID: 5971199
• PubChem ID: 165629480
• Update Time: 2025-08-05

2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-2,6-dimethoxy-α-(trifluoromethyl)benzenemethanol
• 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol
• 2228798-58-9
• EN300-1943197

• Inchi： 1S/C10H10F4O3/c1-16-6-4-3-5(11)8(17-2)7(6)9(15)10(12,13)14/h3-4,9,15H,1-2H3
• InChI Key： ZWNMYKXXOAKCNH-UHFFFAOYSA-N
• SMILES： C1(C(C(F)(F)F)O)=C(OC)C=CC(F)=C1OC

Computed Properties

• Exact Mass: 254.05660683g/mol
• Monoisotopic Mass: 254.05660683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• Density: 1.344±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 339.5±42.0 °C(Predicted)
• pka: 11.04±0.24(Predicted)

Additional information on 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol

Comprehensive Overview of 2,2,2-Trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 2228798-58-9)

2,2,2-Trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol (CAS No. 2228798-58-9) is a fluorinated aromatic alcohol with significant potential in pharmaceutical and agrochemical applications. This compound belongs to the class of fluoro-substituted phenyl derivatives, which are increasingly studied for their unique physicochemical properties and bioactivity. The presence of multiple fluorine atoms and methoxy groups in its structure enhances its lipophilicity and metabolic stability, making it a valuable intermediate in drug discovery.

The molecular formula of 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol is C₁₀H₁₀F₄O₃, with a molecular weight of 254.18 g/mol. Its structural features include a trifluoroethanol moiety attached to a dimethoxyphenyl ring, further substituted with a fluorine atom at the meta position. This arrangement contributes to its high polarity and potential for hydrogen bonding, which are critical for interactions in biological systems.

In recent years, fluorinated compounds like 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol have gained attention due to their role in the development of novel therapeutics. Researchers are particularly interested in their applications as enzyme inhibitors and receptor modulators, especially in targeting diseases such as cancer and neurodegenerative disorders. The compound's ability to penetrate cell membranes and interact with specific proteins makes it a promising candidate for further study.

From a synthetic chemistry perspective, CAS No. 2228798-58-9 serves as a versatile building block. Its fluoro and methoxy substituents allow for further functionalization, enabling the creation of diverse derivatives with tailored properties. This adaptability is crucial in medicinal chemistry, where slight modifications can lead to significant changes in pharmacological activity. The compound's stability under various reaction conditions also makes it suitable for use in multi-step synthetic routes.

The agrochemical industry has also shown interest in 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol due to the growing demand for eco-friendly pesticides. Fluorinated compounds often exhibit enhanced pest control efficacy at lower application rates, reducing environmental impact. This aligns with current trends toward sustainable agriculture and the reduction of chemical residues in food products.

Analytical characterization of CAS No. 2228798-58-9 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods confirm the compound's purity and structural integrity, which are essential for research and industrial applications. Recent advancements in analytical instrumentation have improved the detection and quantification of such fluorinated molecules, even at trace levels.

Market trends indicate a rising demand for specialty fluorine chemicals, driven by their expanding applications in pharmaceuticals, electronics, and materials science. 2,2,2-Trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol is well-positioned to benefit from this growth, particularly as researchers explore its potential in drug delivery systems and functional materials. Companies specializing in fine chemicals are increasingly listing this compound in their catalogs to meet researcher needs.

Safety and handling of 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol follow standard laboratory protocols for fluorinated organics. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended during handling. The compound's Material Safety Data Sheet (MSDS) provides detailed information on storage conditions, incompatibilities, and first-aid measures, ensuring safe usage in various settings.

Future research directions for CAS No. 2228798-58-9 may include exploring its catalytic applications or investigating its role in supramolecular chemistry. The unique electronic effects of its fluorine atoms could make it valuable in asymmetric synthesis or as a ligand in metal-organic frameworks. Such developments would further expand the utility of this already versatile compound.

In conclusion, 2,2,2-trifluoro-1-(3-fluoro-2,6-dimethoxyphenyl)ethan-1-ol represents an important fluorinated building block with wide-ranging applications. Its combination of structural features and reactivity makes it valuable across multiple scientific disciplines. As interest in fluorinated compounds continues to grow, this molecule will likely see increased utilization in both academic and industrial research settings.